Cas no 1269294-33-8 (7,8-Difluoro-4-methylisoquinolin-1(2H)-one)
1269294-33-8 structure
Product Name:7,8-Difluoro-4-methylisoquinolin-1(2H)-one
CAS No:1269294-33-8
MF:C10H7F2NO
MW:195.165489435196
CID:1089679
PubChem ID:46864114
Update Time:2025-04-20
7,8-Difluoro-4-methylisoquinolin-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 7,8-Difluoro-4-methylisoquinolin-1(2H)-one
- 7,8-difluoro-4-methyl-2H-isoquinolin-1-one
- 1269294-33-8
- DTXSID30676954
- DB-350685
- AKOS022173257
-
- Inchi: 1S/C10H7F2NO/c1-5-4-13-10(14)8-6(5)2-3-7(11)9(8)12/h2-4H,1H3,(H,13,14)
- InChI Key: QBKPTVJYTLLGMX-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC2C(C)=CNC(C=21)=O)F
Computed Properties
- Exact Mass: 195.04957017g/mol
- Monoisotopic Mass: 195.04957017g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 29.1Ų
7,8-Difluoro-4-methylisoquinolin-1(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM144276-1g |
7,8-difluoro-4-methylisoquinolin-1(2H)-one |
1269294-33-8 | 95% | 1g |
$720 | 2021-08-05 | |
| Alichem | A189004596-1g |
7,8-Difluoro-4-methylisoquinolin-1(2H)-one |
1269294-33-8 | 95% | 1g |
657.20 USD | 2021-06-01 | |
| Chemenu | CM144276-1g |
7,8-difluoro-4-methylisoquinolin-1(2H)-one |
1269294-33-8 | 95% | 1g |
$597 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1804190-1g |
7,8-Difluoro-4-methylisoquinolin-1(2H)-one |
1269294-33-8 | 98% | 1g |
¥5889.00 | 2024-08-09 |
7,8-Difluoro-4-methylisoquinolin-1(2H)-one Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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